Cas no 2273516-03-1 ((3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2273516-03-1
• MF: C₁₄H₁₂BrClO₃S
• MW: 375.665281295776
• CID: 6363402
• PubChem ID: 165978303
• Update Time: 2025-05-21

(3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2273516-03-1
• EN300-4892657
• (3-bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate
• (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H12BrClO3S/c1-10-5-7-12(8-6-10)20(17,18)19-9-11-3-2-4-13(15)14(11)16/h2-8H,9H2,1H3
• InChI Key： CPDXUZWFQYEZBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.93791g/mol
• Monoisotopic Mass: 373.93791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2273516-03-1)

(3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2273516-03-1, has garnered attention due to its unique structural properties and potential utility in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on the phenyl ring, coupled with a methylsulfonyl group at the para position, makes this molecule a versatile intermediate in medicinal chemistry.

The chemical structure of (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a bromine atom at the 3-position, a chlorine atom at the 2-position, and a methylsulfonyl group at the 4-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in drug design and development. The compound's solubility characteristics and reactivity profile further enhance its appeal as a building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl sulfonates, particularly those featuring halogenated aromatic rings. Research studies have demonstrated that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The halogen atoms in (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) contribute to its ability to interact with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) is its role as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel sulfonamide derivatives, which have shown promise in preclinical studies as potential therapeutic agents. The sulfonamide moiety is well-known for its pharmacological activity and is frequently incorporated into drugs targeting various diseases.

The synthesis of (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination and chlorination of a suitable precursor aromatic compound, followed by sulfonylation at the desired position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and biological activity of (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate). Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in halogenated aryl sulfonates due to their potential as lead compounds for drug development. Several companies are currently engaged in synthesizing derivatives of (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) to explore new therapeutic avenues. Early clinical trials have indicated that some of these derivatives exhibit promising pharmacological profiles, warranting further investigation.

In addition to its pharmaceutical applications, (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) has found utility in materials science research. Its unique structural features make it a suitable candidate for developing novel materials with specific properties. For example, researchers have explored its use in creating organic semiconductors and liquid crystals, where its electronic characteristics can be tailored for desired applications.

The environmental impact of chemical compounds is another critical consideration when evaluating their utility. Fortunately, (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) has been shown to degrade under certain conditions, reducing its persistence in the environment. This characteristic makes it an attractive choice for applications where environmental responsibility is a priority.

In conclusion, (3-Bromo-2-chlorophenyl)methyl 4-methylbenzene-1-sulfonate) (CAS No. 2273516-03-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and versatile reactivity make it an invaluable tool for chemists and researchers working on developing new drugs and materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.